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Compound of Interest

Compound Name: 2-Chloro-6-fluoroquinoxaline

CAS No.: 55687-33-7

Cat. No.: B1590143

Get Quote

Identification & Critical Hazard Profile
The Core Directive: Effective disposal of 2-Chloro-6-fluoroquinoxaline requires more than

standard chemical hygiene; it demands a recognition of its specific halogenated nature. As a

heteroaromatic compound containing both chlorine and fluorine, this substance presents a

dual-threat profile during thermal destruction.

Why This Matters: Standard incineration of organic waste typically produces Carbon Dioxide (

) and Water (

). However, the combustion of 2-Chloro-6-fluoroquinoxaline generates Hydrogen Chloride
(HCl) and, critically, Hydrogen Fluoride (HF).[1]

HF Risk: HF is highly corrosive to standard incinerator linings and toxic if released.

Consequently, this waste must be directed to facilities equipped with wet scrubbers capable

of neutralizing acid gases.[1]

Compound Snapshot:
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Property Data Operational Implication

CAS Number 55687-33-7 (Typical)
Use for waste manifest

verification.

Physical State Solid (Crystalline powder)
Dust generation is a primary

spill risk.

Halogen Content Chlorine (Cl) & Fluorine (F)
MANDATORY: Segregate as

"Halogenated Waste."[2]

GHS Hazards H315, H319, H335
Irritant to eyes, skin, and

respiratory tract.[1][3]

Combustion Byproducts

,

,

,

Requires high-temperature

incineration with scrubbing.[1]

Pre-Disposal Protocol: The Segregation Logic
To ensure a self-validating safety system, you must segregate waste at the source. Mixing

halogenated waste with non-halogenated solvents (like Acetone or Ethanol) is a critical error

that increases disposal costs and complicates the destruction process.

The "Halogen Rule": If a waste stream contains >1,000 ppm (0.1%) of halogens, it is classified

as Halogenated Waste.[1] Since 2-Chloro-6-fluoroquinoxaline is a pure halogenated

compound, any solid waste or solution containing it must be tagged accordingly.

Segregation Matrix
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Waste Type Container Type
Labeling
Requirement

Incompatible With

Solid Waste (Pure

compound,

contaminated

gloves/paper)

Wide-mouth HDPE

Jar

"Hazardous Waste:

Solid, Halogenated"

Oxidizers, Strong

Acids, Sharps

Liquid Waste (Mother

liquor, reaction

solvents)

HDPE Carboy

(Jerrycan)

"Hazardous Waste:

Liquid, Halogenated"

Non-Halogenated

Solvents, Aqueous

Drains

Step-by-Step Disposal Workflow
This protocol ensures compliance with RCRA (USA) and CLP (EU) standards.

Phase 1: Bench-Level Containment
Solid Waste: Collect pure substance, contaminated weighing boats, and filter papers in a

dedicated, sealable wide-mouth HDPE container.[1] Do not use glass for solid waste

accumulation to prevent breakage during compaction.[1]

Liquid Waste: If the compound is dissolved (e.g., in DCM or Ethyl Acetate), pour into the

Halogenated Solvent carboy.[1]

Critical Check: Ensure the carboy is rated for the solvent used. HDPE is generally

resistant, but verify if using aggressive chlorinated solvents like Chloroform.[1]

Deactivation (Optional but Recommended): For trace glassware residue, rinse with a dilute

alkaline solution (e.g., 5% Sodium Bicarbonate) to neutralize potential hydrolysis products

(HCl/HF) before final solvent rinse.[1]

Phase 2: Labeling & Documentation
Tagging: Attach a hazardous waste tag immediately upon the first addition of waste.

Specifics: clearly write "Contains: 2-Chloro-6-fluoroquinoxaline" and check the box for

"Halogenated."
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Hazard Codes: Mark "Irritant" and "Toxic."

Phase 3: Storage & Handoff
Cap Tightness: Ensure caps are hand-tight to prevent volatile leakage but not over-torqued

(risk of cracking).

Secondary Containment: Store the waste container in a polyethylene tray capable of holding

110% of the container's volume.

Timeline: Do not exceed 90 days of storage in the satellite accumulation area (RCRA

standard).

Spill Management Contingency
Scenario: You drop a 5g vial of solid 2-Chloro-6-fluoroquinoxaline on the floor.

Immediate Response:

Isolate: Evacuate the immediate 3-meter radius.

Protect: Don PPE (Nitrile gloves, Lab coat, Safety goggles).[1] If dust is visible airborne, use

an N95 or half-mask respirator.[1]

Contain: Cover the spill with a damp paper towel to prevent dust dispersion. Do not dry

sweep.[1]

Clean:

Scoop up the damp material and place it in a hazardous waste bag/jar.

Wipe the surface with a soap/water solution.[3][4]

Test surface pH (if possible) to ensure no acidic residue remains.

Dispose: Label the cleanup debris as "Solid Hazardous Waste (Halogenated) - Debris."

Visualizations
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Diagram 1: Disposal Decision Logic
This flowchart guides the researcher through the decision-making process to ensure the

compound ends up in the correct waste stream.
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Start: Waste Generation
(2-Chloro-6-fluoroquinoxaline)

Is the Waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves, paper)

Solid

Liquid Waste
(Dissolved in solvent)

Liquid

Container:
Wide-Mouth HDPE Jar

Labeling:
1. Chemical Name

2. Check 'Halogenated'
3. Hazard: Irritant

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream:
Halogenated Solvent Waste

Yes No (Segregate to keep cost low,
but acceptable in Halo stream)

Storage:
Secondary Containment

(Max 90 Days)

Disposal Facility:
High-Temp Incineration
(w/ Acid Gas Scrubbing)
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Caption: Decision matrix for segregating 2-Chloro-6-fluoroquinoxaline waste streams to

ensure regulatory compliance and safety.

Diagram 2: Spill Response Loop
A closed-loop system for managing accidental release.

1. Spill Detected 2. Isolate Area
(Evacuate 3m radius)

3. Don PPE
(Gloves, Goggles, N95)

4. Containment
(Cover w/ Damp Towel)

5. Cleanup
(Scoop -> Bag -> Wipe)

6. Disposal
(Label as Halo-Waste)

Click to download full resolution via product page

Caption: Immediate operational response workflow for solid spills to prevent aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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